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Compound of Interest

Compound Name: 2,5-Dimethoxythiophene

Cat. No.: B1594249

An In-depth Technical Guide to the Health and Safety of 2,5-Dimethoxythiophene

This guide provides comprehensive health and safety information for the handling of 2,5-
Dimethoxythiophene, designed for researchers, scientists, and drug development
professionals. The protocols and recommendations herein are synthesized from established
safety data for structurally similar compounds to ensure a robust and cautious approach in the
absence of complete data for this specific chemical.

Chemical Identification and Core Properties

2,5-Dimethoxythiophene is a substituted heterocyclic organic compound. Due to a lack of
extensive, publicly available data for this exact molecule, its physical and chemical properties
are extrapolated from closely related analogs such as 2,5-dimethylthiophene and 3,4-
dimethoxythiophene. This approach necessitates a conservative safety posture.
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Identifier Information Source

Chemical Name 2,5-Dimethoxythiophene

Synonyms Thiophene, 2,5-dimethoxy-

CAS Number 16848-96-7

Molecular Formula CeHs02S

Molecular Weight 144.19 g/mol

Appearance ITike.Iy a colorless to yellow (2]
liquid

Boiling Point Est. 100-140 °C [3]

Flash Point Est. 24-106 °C (Flammable) [2][3]

Expected to have limited water
Solubility solubility, soluble in organic [2]

solvents

Hazard Assessment and Toxicological Profile

The primary hazards are inferred from the safety data sheet (SDS) for 2,5-
Dimethoxythiophenol, a compound with a similar substitution pattern on the thiophene ring.[4]
The presence of the thiophene moiety and its classification as a flammable liquid are derived
from analogs like 2,5-dimethylthiophene.[1][2]

GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement Source
o H226: Flammable
Flammable Liquids Category 3 o [1]
liquid and vapor
. H302: Harmful if
Acute Toxicity, Oral Category 4 [4]
swallowed
o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [4]
contact with skin
Skin H315: Causes skin
: i Category 2 o [4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2A N [4]
Damage/Irritation eye irritation
Acute Toxicity, H332: Harmful if
] Category 4 ] [4]
Inhalation inhaled
Specific Target Organ ) H335: May cause
o Single Exposure ) o [4]
Toxicity respiratory irritation

Causality of Hazards:

o Flammability: As a substituted thiophene, the compound is expected to be a combustible

liquid.[5] Its vapors can form explosive mixtures with air and may travel to an ignition source

and flash back.[6]

 Toxicity and Irritation: Thiophene derivatives can be irritating to the skin, eyes, and

respiratory system.[1][4] The inferred hazard statements suggest that exposure via ingestion,

skin contact, or inhalation can be harmful.[4] The toxicological properties have not been fully

investigated for many similar compounds, warranting caution.[5][6]

¢ Reactivity: This compound is likely incompatible with strong oxidizing agents, which could

lead to a vigorous, exothermic reaction.[7] It may also be reactive with strong acids and

bases.[6]

e Hazardous Decomposition: Upon combustion, 2,5-Dimethoxythiophene is expected to

produce toxic and corrosive fumes, including carbon oxides (CO, COz) and sulfur oxides.[3]
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[417]

Hierarchy of Controls for Safe Handling

To mitigate the risks associated with 2,5-Dimethoxythiophene, a systematic approach based
on the hierarchy of controls must be implemented. This prioritizes engineering and
administrative controls over sole reliance on personal protective equipment (PPE).
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Hierarchy of Controls

Elimination

(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
* Chemical Fume Hood
* Local Exhaust Ventilation
» Grounded/Bonded Equipment

Administrative Controls
» Standard Operating Procedures (SOPS)
 Safety Training
» Restricted Access Areas

Personal Protective Equipment (PPE)
» Respirator, Goggles, Face Shield
» Chemical-Resistant Gloves
e Lab Coat / Apron
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Safe Handling Workflow

1. Preparation
- Verify Fume Hood

- Don Correct PPE
- Locate Safety Equipment

2. Chemical Handling
- Use Fume Hood
- Ground Equipment
- Use Non-Sparking Tools

3. Storage

- Tightly Sealed Container 4. Waste Disposal

- Collect in Labeled Container
- Follow EHS Procedures

- Cool, Ventilated, Flammables Area
- Segregate Incompatibles
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Exposure Occurs

Identify Exposure Route

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to Fresh Air Rinse with Water (15 min) Flush with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethoxythiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594249#health-and-safety-information-for-handling-
2-5-dimethoxythiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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